Cas no 2229364-30-9 (2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid)

2-(4-{(tert-Butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid is a specialized organic compound featuring a tert-butoxycarbonyl (Boc) protected amine group, a chloro-substituted phenyl ring, and a hydroxyaectic acid moiety. This structure makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly for peptide coupling and chiral derivatization. The Boc group enhances stability during reactions, while the chloro and hydroxyacetic acid functionalities offer versatile reactivity for further modifications. Its well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise molecular control. The compound is typically handled under controlled conditions to preserve its integrity.
2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid structure
2229364-30-9 structure
Product Name:2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid
CAS No:2229364-30-9
MF:C13H16ClNO5
MW:301.722843170166
CID:5846789
PubChem ID:165824053
Update Time:2025-06-13

2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid
    • 2229364-30-9
    • 2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
    • EN300-1900245
    • Inchi: 1S/C13H16ClNO5/c1-13(2,3)20-12(19)15-9-5-4-7(6-8(9)14)10(16)11(17)18/h4-6,10,16H,1-3H3,(H,15,19)(H,17,18)
    • InChI Key: YXAJTAIKJVSOLU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)C(C(=O)O)O

Computed Properties

  • Exact Mass: 301.0717003g/mol
  • Monoisotopic Mass: 301.0717003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 95.9Ų

2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1900245-0.05g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
0.05g
$1320.0 2023-09-18
Enamine
EN300-1900245-0.1g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
0.1g
$1384.0 2023-09-18
Enamine
EN300-1900245-0.25g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
0.25g
$1447.0 2023-09-18
Enamine
EN300-1900245-0.5g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
0.5g
$1509.0 2023-09-18
Enamine
EN300-1900245-1.0g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
1g
$1572.0 2023-06-01
Enamine
EN300-1900245-2.5g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
2.5g
$3080.0 2023-09-18
Enamine
EN300-1900245-5.0g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
5g
$4557.0 2023-06-01
Enamine
EN300-1900245-10.0g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
10g
$6758.0 2023-06-01
Enamine
EN300-1900245-1g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
1g
$1572.0 2023-09-18
Enamine
EN300-1900245-5g
2-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxyacetic acid
2229364-30-9
5g
$4557.0 2023-09-18

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid (CAS No. 2229364-30-9)

2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid (CAS No. 2229364-30-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protected amine, a chlorophenyl moiety, and a hydroxyacetic acid side chain. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The Boc-protected amine group in 2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid is a critical feature, as it provides stability during synthetic processes while allowing for selective deprotection under mild conditions. This attribute is highly sought after in peptide synthesis and medicinal chemistry, where protecting groups play a pivotal role in multi-step reactions. The presence of the chlorophenyl ring further enhances the compound's utility, as halogenated aromatic systems are known to improve binding affinity and metabolic stability in drug candidates.

Recent trends in pharmaceutical research highlight the growing demand for chiral building blocks and multifunctional intermediates, both of which are embodied by 2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid. Researchers are increasingly exploring its potential in the design of small-molecule inhibitors and enzyme modulators, particularly in the context of neurodegenerative diseases and oncology. Its hydroxyacetic acid moiety also opens doors to applications in prodrug development, where solubility and bioavailability are key concerns.

From a synthetic chemistry perspective, the compound's CAS No. 2229364-30-9 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Its purity and stability under various conditions have been validated in recent studies, making it a reliable choice for high-throughput screening and combinatorial chemistry. The compound's compatibility with green chemistry principles is another area of interest, as industries strive to reduce environmental impact while maintaining efficiency.

In the context of AI-driven drug discovery, 2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid has emerged as a candidate for virtual screening and molecular docking simulations. Its structural features align with the Lipinski's rule of five, a benchmark for drug-likeness, which explains its popularity in computational chemistry. Additionally, the compound's relevance to fragment-based drug design (FBDD) has been explored, as its modular structure allows for easy derivatization and optimization.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. Its chlorophenyl group, for instance, could be leveraged in the development of novel pesticides or herbicides, while its hydroxyacetic acid functionality might contribute to biodegradable polymer formulations. Such interdisciplinary applications underscore its versatility and long-term commercial viability.

For researchers and manufacturers, sourcing high-quality 2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid (CAS No. 2229364-30-9) is critical. Reputable suppliers often provide detailed analytical certificates (CoA) and safety data sheets (SDS) to ensure compliance with global standards. Storage recommendations typically emphasize protection from moisture and light, as these factors can affect the compound's stability over time.

In summary, 2-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxyacetic acid represents a convergence of synthetic utility, biomedical relevance, and industrial potential. Its role in advancing precision medicine and sustainable chemistry positions it as a compound of enduring significance in scientific and commercial landscapes.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.